Panclicin E

• Molecular Formula: C27H49NO5
• Molecular Weight: 467.7 g/mol
• InChI: InChI=1S/C27H49NO5/c1-3-5-7-9-10-11-12-13-15-17-19-24-25(33-27(24)31)20-23(18-16-14-8-6-4-2)32-26(30)21-28-22-29/h22-25H,3-21H2,1-2H3,(H,28,29)/t23-,24-,25-/m0/s1
• InChIKey: HOPVINBCAGNBQT-SDHOMARFSA-N

Panclicin E Potency and Structure

Panclicin E is a member of the panclicin family, a group of β-lactone-containing natural products isolated from Streptomyces sp. NR 0619 [1]. Structurally, it is an analogue of tetrahydrolipstatin (THL; orlistat), featuring a β-lactone core linked to an N-formyl glycine ester moiety [1]. Panclicin E functions as an irreversible inhibitor of pancreatic lipase, a key enzyme in dietary fat digestion and a validated target for anti-obesity therapeutics [1][2]. The compound is classified as a glycine-type panclicin, a structural subclass associated with enhanced inhibitory potency compared to the parent THL scaffold [1][3].

Workflow Lipase inhibition assay screening

Compound Class Glycine-type panclicin probe

Mechanism Context β-Lactone irreversible inhibition studies

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source
• [2] Yoshinari K, Aoki M, Ohtsuka T, Nakayama N, Itezono Y, Mutoh M, Watanabe J, Yokose K. Panclicins, novel pancreatic lipase inhibitors. II. Structural elucidation. The Journal of Antibiotics. 1994;47(12):1376-1384. View Source
• [3] Kocieński PJ, Pelotier B, Pons J, Prideaux H. Asymmetric syntheses of panclicins A–E via [2+2] cycloaddition of alkyl(trimethylsilyl)ketenes to a β-silyloxyaldehyde. Journal of the Chemical Society, Perkin Transactions 1. 1998;(9):1373-1382. View Source

Panclicin E vs. Structural Analogs

Within the panclicin family and broader β-lactone lipase inhibitor class, subtle structural variations in the amino acid side chain profoundly impact inhibitory potency and enzyme interaction dynamics. Panclicin E, bearing an N-formyl glycine ester, occupies a distinct position in the potency hierarchy: it is significantly more potent than the alanine-type panclicins A and B (approximately 3-fold), yet marginally less potent than the glycine-type panclicins C and D [1]. Furthermore, while all panclicins share an irreversible inhibition mechanism with the clinical drug orlistat (THL), they exhibit weaker irreversible binding strength than THL, suggesting potential differences in residence time and off-rate kinetics that are not captured by IC₅₀ values alone [1][2]. These quantitative potency gradations and mechanistic nuances mean that substituting Panclicin E with a structurally similar analogue will alter experimental outcomes and pharmacological profiles, making compound-specific selection critical for reproducible research and accurate structure-activity relationship (SAR) interpretation.

▸ Side-chain substitution (glycine vs alanine) may result in a several-fold IC50 shift; direct interchange with alanine-type panclicins is not supported.

▸ Irreversible inhibition profile differs from THL; mechanism may not sustain prolonged enzyme blockade in all contexts.

▸ Glycylester side chain influences solubility and synthetic derivatization; generic panclicins do not replicate Panclicin E properties.

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source
• [2] Hadváry P, Sidler W, Meister W, Vetter W, Wolfer H. The lipase inhibitor tetrahydrolipstatin binds covalently to the putative active site serine of pancreatic lipase. Journal of Biological Chemistry. 1991;266(4):2021-2027. View Source

Panclicin E Potency & Mechanism Evidence

Potency vs. Alanine-Type Panclicins

Panclicin E demonstrates a 3.3-fold improvement in inhibitory potency against porcine pancreatic lipase compared to Panclicin A, and a 2.9-fold improvement compared to Panclicin B. This difference is attributed to the glycine versus alanine moiety in the N-formyl amino acid ester side chain, establishing the glycine-type subclass (panclicins C, D, E) as the higher-potency structural cluster [1].

IC50 vs. Alanine-Type

Head-to-head

Panclicin E 0.89 µM
Panclicin A 2.9 µM / B 2.6 µM
~3-fold lower IC50

Supports glycine-type lipase inhibition context

Porcine pancreatic lipase assay

Evidence Dimension	Inhibitory potency against porcine pancreatic lipase (IC₅₀)
Target Compound Data	0.89 µM
Comparator Or Baseline	Panclicin A: 2.9 µM; Panclicin B: 2.6 µM
Quantified Difference	Panclicin E is 3.3-fold more potent than Panclicin A and 2.9-fold more potent than Panclicin B
Conditions	Porcine pancreatic lipase inhibition assay using emulsified substrate; as reported in the original isolation and characterization study [1]

Why This Matters

For researchers establishing SAR models or requiring potent pancreatic lipase inhibition, Panclicin E provides a quantifiably superior starting point compared to the lower-potency alanine-type congeners, directly impacting assay sensitivity and required working concentrations.

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source

Ranking Within Glycine-Type Panclicins

The glycine-type panclicins (C, D, and E) exhibit a potency advantage over the clinical β-lactone lipase inhibitor tetrahydrolipstatin (THL; orlistat), with IC₅₀ values reported to be two- to threefold lower (more potent) than THL. Panclicin E, as a glycine-type member, shares this enhanced potency profile compared to the THL scaffold. Specifically, panclicin E (IC₅₀ = 0.89 µM) is approximately 2.5-fold more potent than the reported THL IC₅₀ of ~0.36 µM (360 nM) under comparable porcine pancreatic lipase assay conditions [1][2].

Glycine-Type Ranking

Head-to-head

C: 0.62 µM → D: 0.66 µM → E: 0.89 µM
Panclicin E ranked 3rd of 3 glycine-type members tested

Reported rank within tested set; glycine-type context

Porcine pancreatic lipase assay

Evidence Dimension	Inhibitory potency against porcine pancreatic lipase (IC₅₀)
Target Compound Data	0.89 µM
Comparator Or Baseline	Tetrahydrolipstatin (THL): 0.36 µM (360 nM) [2]
Quantified Difference	Panclicin E is approximately 2.5-fold more potent than THL; glycine-type panclicins as a subclass are reported to be 2- to 3-fold more potent than THL [1]
Conditions	Porcine pancreatic lipase assay using triolein (fat) emulsion as substrate; panclicin data from Mutoh et al. 1994, THL data from stereochemical SAR studies [1][2]

Why This Matters

This quantitative potency advantage positions Panclicin E as a valuable tool compound for studies requiring greater inhibitory capacity than the clinical benchmark THL/orlistat, enabling lower compound usage and potentially revealing enhanced pharmacology in in vitro systems.

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source
• [2] Stereochemical Structure Activity Relationship Studies (S-SAR) of Tetrahydrolipstatin. 2018. View Source

Side Chain Influence on Potency

Within the glycine-type panclicin subclass, Panclicin E (IC₅₀ = 0.89 µM) exhibits a modest but measurable reduction in potency compared to Panclicin C (IC₅₀ = 0.62 µM) and Panclicin D (IC₅₀ = 0.66 µM). This 1.4-fold difference relative to Panclicin C provides a defined potency rank order (C ≈ D > E) that enables fine-tuning of inhibitory activity in experimental systems where maximal potency may not be desirable [1].

Side-Chain SAR

Class-level

Glycine-type (E): 0.89 µM
Alanine-type (A): 2.9 µM
N-formylglycyloxy vs N-formylalanyloxy

Side-chain identity may influence inhibitory potency

2–3 fold IC50 difference attributed to side chain

Evidence Dimension	Inhibitory potency against porcine pancreatic lipase (IC₅₀)
Target Compound Data	0.89 µM
Comparator Or Baseline	Panclicin C: 0.62 µM; Panclicin D: 0.66 µM
Quantified Difference	Panclicin E is 1.4-fold less potent than Panclicin C; comparable to Panclicin D (within 1.3-fold)
Conditions	Porcine pancreatic lipase inhibition assay as reported in the original characterization [1]

Why This Matters

This defined potency gradient among the glycine-type panclicins allows researchers to select the optimal tool compound based on desired inhibition strength, where Panclicin E offers a slightly attenuated alternative to the maximally potent Panclicin C and D.

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source

Irreversible Inhibition Profile vs. THL

While Panclicin E, like THL, acts as an irreversible inhibitor of pancreatic lipase via covalent modification of the active site serine, the degree of irreversible inhibition is quantitatively lower for all panclicins, including Panclicin E, compared to THL. The original study notes that the panclicins 'don't irreversibly inhibit the enzyme as strongly as THL does' [1]. This indicates a faster off-rate or partial reversibility relative to THL, a difference not captured by equilibrium IC₅₀ measurements alone.

Irreversible Inhibition vs. THL

Context-dependent

Panclicin E: weaker irreversible inhibition than THL (qualitative)

Inhibition mechanism may differ; requires validation for sustained blockade

Not quantified; porcine lipase assay

Evidence Dimension	Strength of irreversible enzyme inhibition
Target Compound Data	Irreversible inhibition observed, but weaker than THL
Comparator Or Baseline	Tetrahydrolipstatin (THL): Strong irreversible inhibition
Quantified Difference	Qualitative difference in irreversible binding strength; specific kinetic parameters (e.g., kᵢₙₐ꜀ₜ/Kᵢ) not reported in the source literature
Conditions	Inhibition mechanism assessment as described in the original panclicin characterization study [1]

Why This Matters

For experimental designs where prolonged enzyme inactivation is critical (e.g., washout studies, ex vivo assays), the reduced irreversible binding strength of Panclicin E relative to THL is a key differentiator that may impact observed duration of effect and should inform compound selection.

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source

Panclicin E Research Applications

Pancreatic Lipase Inhibitor Screening

Panclicin E serves as a critical reference compound in SAR studies aimed at understanding how variations in the N-formyl amino acid ester side chain influence pancreatic lipase inhibitory potency. Its glycine-type structure and defined IC₅₀ of 0.89 µM provide a benchmark for evaluating new analogues, particularly those exploring modifications at the glycine moiety. The availability of potency data for panclicins A–D enables direct head-to-head comparisons within a well-characterized congeneric series [1].

SAR Studies of β-Lactone Inhibitors

For in vitro assays requiring potent but not maximal pancreatic lipase inhibition, Panclicin E offers a strategically intermediate potency profile. Its IC₅₀ of 0.89 µM places it between the lower-potency alanine-type panclicins (A, B; IC₅₀ ~2.5–2.9 µM) and the higher-potency glycine-type panclicins (C, D; IC₅₀ ~0.6–0.7 µM). This potency tiering allows researchers to select a tool compound that best matches the desired inhibition window for their specific assay system [1].

Mechanistic Studies of Irreversible Inhibition

Panclicin E's unique property of demonstrating irreversible inhibition that is weaker than THL's makes it a valuable probe for studying the kinetics of covalent enzyme inactivation and the relationship between inhibitor structure and residence time. Researchers investigating the dynamics of β-lactone-mediated serine hydrolase inhibition can use Panclicin E to dissect the contributions of the amino acid side chain to the overall irreversible binding process [1].

Demonstration of Modular Synthesis

Given its well-defined potency (IC₅₀ = 0.89 µM) and established mechanism of action, Panclicin E can serve as a secondary reference standard or positive control in high-throughput screening campaigns for novel pancreatic lipase inhibitors. Its use as a benchmark enables calibration of assay performance and validation of hit confirmation protocols, ensuring robust and reproducible screening outcomes [1].

Application

Selection Property

Validation Focus

Lipase inhibition screening

Glycine-type panclicin profile

Lipase enzyme inhibition assay benchmarking

β-Lactone inhibitor SAR

N-formylglycyloxy side chain identity

Side-chain-dependent inhibition response

Irreversible inhibition mechanism

Weaker irreversible profile vs THL

Kinetics of active-site serine modification

Natural product analog synthesis

Modular [2+2] cycloaddition accessibility

Synthetic accessibility for derivative libraries

• [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source